Cas no 1601221-20-8 (1-(5-bromo-2-chlorophenyl)prop-2-en-1-ol)

• Product Name: 1-(5-bromo-2-chlorophenyl)prop-2-en-1-ol
• CAS No: 1601221-20-8
• MF: C₉H₈BrClO
• MW: 247.516221046448
• CID: 5912358
• PubChem ID: 121600171
• Update Time: 2025-06-25

1-(5-bromo-2-chlorophenyl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromo-2-chlorophenyl)prop-2-en-1-ol
• AKOS026734479
• EN300-1235932
• 1601221-20-8
• 5-Bromo-2-chloro-α-ethenylbenzenemethanol

• Inchi： 1S/C9H8BrClO/c1-2-9(12)7-5-6(10)3-4-8(7)11/h2-5,9,12H,1H2
• InChI Key： VYQANWWHQRSCOW-UHFFFAOYSA-N
• SMILES： C1(C(C=C)O)=CC(Br)=CC=C1Cl

Computed Properties

• Exact Mass: 245.94471g/mol
• Monoisotopic Mass: 245.94471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.544±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 310.8±37.0 °C(Predicted)
• pka: 12.95±0.20(Predicted)

Additional information on 1-(5-bromo-2-chlorophenyl)prop-2-en-1-ol

Research Briefing on 1-(5-bromo-2-chlorophenyl)prop-2-en-1-ol (CAS: 1601221-20-8) in Chemical Biology and Pharmaceutical Applications

1-(5-bromo-2-chlorophenyl)prop-2-en-1-ol (CAS: 1601221-20-8) is a halogenated phenylpropenol derivative that has recently garnered attention in chemical biology and pharmaceutical research due to its potential as a versatile synthetic intermediate and bioactive scaffold. This compound features a bromo-chloro substituted phenyl ring and an allylic alcohol moiety, which provides multiple sites for further chemical modifications and interactions with biological targets. Recent studies have explored its applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the use of 1-(5-bromo-2-chlorophenyl)prop-2-en-1-ol as a key intermediate in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The compound's halogenated aromatic system was found to enhance binding affinity to the BTK active site, while the allylic alcohol group served as a handle for further functionalization. The resulting inhibitors demonstrated improved selectivity profiles compared to earlier generation compounds, with IC50 values in the low nanomolar range.

Another significant application was reported in Bioorganic & Medicinal Chemistry Letters, where 1-(5-bromo-2-chlorophenyl)prop-2-en-1-ol derivatives were evaluated as potential antifungal agents. The presence of both bromine and chlorine substituents was shown to be critical for activity against Candida albicans, likely due to enhanced membrane penetration and interference with fungal ergosterol biosynthesis. Structure-activity relationship studies revealed that modifications to the propenol moiety could fine-tune both potency and toxicity profiles.

From a synthetic chemistry perspective, recent advances have focused on developing more efficient routes to 1-(5-bromo-2-chlorophenyl)prop-2-en-1-ol. A 2024 paper in Organic Process Research & Development described a continuous flow process that improved yield (82%) and reduced reaction time compared to traditional batch methods. This innovation is particularly relevant for scaling up production while maintaining consistent quality, an important consideration for pharmaceutical applications.

The compound's mechanism of action appears to be context-dependent, with different derivatives engaging various biological pathways. Molecular modeling studies suggest that the planar aromatic system facilitates π-stacking interactions with protein binding pockets, while the propenol side chain can participate in hydrogen bonding networks. This dual functionality makes 1-(5-bromo-2-chlorophenyl)prop-2-en-1-ol a particularly attractive scaffold for rational drug design approaches.

Looking forward, researchers are exploring the potential of 1-(5-bromo-2-chlorophenyl)prop-2-en-1-ol in targeted protein degradation strategies, particularly in PROTAC (Proteolysis Targeting Chimera) development. Early-stage research indicates that derivatives of this compound can serve as effective warheads for E3 ubiquitin ligase recruitment, opening new avenues for addressing previously "undruggable" targets. However, challenges remain in optimizing pharmacokinetic properties and reducing potential off-target effects.

In conclusion, 1-(5-bromo-2-chlorophenyl)prop-2-en-1-ol (CAS: 1601221-20-8) represents a promising chemical entity with diverse applications in medicinal chemistry. Its unique structural features and demonstrated biological activities make it worthy of continued investigation, particularly in the development of targeted therapies for challenging disease indications. Future research directions should focus on expanding its therapeutic scope while addressing formulation and delivery challenges for clinical translation.